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Compound of Interest

Compound Name: trans-Anol

Cat. No.: B1235108 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Trans-anethole, a key fragrance and flavor compound found in essential oils of anise and

fennel, possesses a unique molecular structure that gives rise to a distinct spectroscopic

signature. This guide provides a comprehensive analysis of the spectral characteristics of

trans-anethole, focusing on Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy,

and Mass Spectrometry (MS). The data presented herein is crucial for the identification,

quantification, and structural elucidation of this compound in various matrices.

Spectroscopic Data Summary
The following tables summarize the key quantitative data obtained from the ¹H NMR, ¹³C NMR,

IR, and Mass spectra of trans-anethole.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: ¹H NMR Spectral Data of trans-Anethole (Solvent: CDCl₃)[1][2][3][4]
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Chemical Shift
(δ) ppm

Multiplicity
Coupling
Constant (J)
Hz

Number of
Protons

Assignment

7.32 d 8.8 2H
Aromatic (H-2,

H-6)

6.89 d 8.8 2H
Aromatic (H-3,

H-5)

6.41 d 15.7 1H Vinylic (H-7)

6.15 dq 15.7, 6.6 1H Vinylic (H-8)

3.84 s - 3H Methoxy (-OCH₃)

1.92 dd 6.6, 1.4 3H Methyl (-CH₃)

Table 2: ¹³C NMR Spectral Data of trans-Anethole (Solvent: CDCl₃)[1][5]

Chemical Shift (δ) ppm Carbon Type Assignment

159.1 Quaternary C-4

131.8 Quaternary C-1

131.0 CH C-7

127.4 CH C-2, C-6

123.8 CH C-8

114.4 CH C-3, C-5

55.6 CH₃ -OCH₃

18.9 CH₃ -CH₃

Infrared (IR) Spectroscopy
Table 3: Key IR Absorption Bands of trans-Anethole[4][6][7][8]
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Wavenumber
(cm⁻¹)

Intensity Vibration Type Functional Group

~3000-2850 Medium C-H stretch
Aromatic, Vinylic,

Aliphatic

~1610, 1510 Strong C=C stretch Aromatic ring

~1250 Strong C-O stretch Aryl ether

~965 Strong C-H out-of-plane bend trans-alkene

Mass Spectrometry (MS)
Table 4: Major Fragments in the Mass Spectrum of trans-Anethole[9][10][11]

Mass-to-Charge Ratio
(m/z)

Relative Intensity (%) Putative Fragment

148 100 [M]⁺ (Molecular Ion)

133 ~50 [M-CH₃]⁺

117 ~30 [M-OCH₃]⁺

105 ~40 [M-C₂H₅]⁺

91 ~20 [C₇H₇]⁺ (Tropylium ion)

77 ~25 [C₆H₅]⁺ (Phenyl ion)

Experimental Protocols
The following sections detail the generalized methodologies for acquiring the spectral data

presented above. These protocols can be adapted for the specific instrumentation available in

a laboratory.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Dissolve approximately 5-25 mg of trans-anethole in about 0.6-0.7 mL

of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean, dry NMR tube.[12][13] The use
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of a deuterated solvent is essential to avoid large solvent signals that would obscure the

analyte's signals.[12][14][15] Tetramethylsilane (TMS) is typically added as an internal

standard for chemical shift referencing (0 ppm).[13][14]

Data Acquisition: The NMR tube is placed in the spectrometer's probe. For ¹H NMR, the

instrument is tuned to the proton frequency. A series of radiofrequency pulses are applied to

the sample, and the resulting free induction decay (FID) is recorded. For ¹³C NMR, the

spectrometer is tuned to the carbon-13 frequency. Due to the low natural abundance of ¹³C,

a larger number of scans are typically required to achieve a good signal-to-noise ratio.[16]

Data Processing: The acquired FID is subjected to a Fourier transform to convert the time-

domain signal into a frequency-domain spectrum. The spectrum is then phased, baseline-

corrected, and the chemical shifts are referenced to the internal standard.

Infrared (IR) Spectroscopy
Sample Preparation (Neat Liquid): As trans-anethole is a liquid at room temperature, the

simplest method is to place a drop of the neat liquid between two salt plates (e.g., NaCl or

KBr) to form a thin film.[17]

Sample Preparation (Solid Film): Alternatively, a dilute solution of trans-anethole in a volatile

solvent (e.g., methylene chloride) can be prepared. A drop of this solution is placed on a

single salt plate, and the solvent is allowed to evaporate, leaving a thin film of the compound

on the plate.[18]

Data Acquisition: The prepared salt plate is placed in the sample holder of the IR

spectrometer. An infrared beam is passed through the sample, and the detector measures

the amount of light transmitted at each wavenumber.[19]

Data Processing: The instrument's software plots the percentage of transmittance or

absorbance as a function of wavenumber to generate the IR spectrum.

Mass Spectrometry (MS)
Sample Introduction: The sample is introduced into the mass spectrometer, typically via

direct injection or after separation by gas chromatography (GC-MS). For GC-MS, a dilute

solution of trans-anethole in a volatile solvent is injected into the gas chromatograph, where
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it is vaporized and separated from other components before entering the mass spectrometer.

[20]

Ionization: In the ion source of the mass spectrometer, the trans-anethole molecules are

ionized. A common method is Electron Ionization (EI), where a high-energy electron beam

bombards the molecules, causing them to lose an electron and form a positively charged

molecular ion ([M]⁺).[20][21] This high-energy process often leads to fragmentation of the

molecular ion.[20]

Mass Analysis: The resulting ions (molecular ion and fragment ions) are accelerated into a

mass analyzer (e.g., a quadrupole or time-of-flight analyzer). The analyzer separates the

ions based on their mass-to-charge ratio (m/z).[20][21]

Detection and Data Processing: A detector records the abundance of ions at each m/z value.

The data is then processed to generate a mass spectrum, which is a plot of relative ion

abundance versus m/z.[21]

Visualization of the Spectroscopic Analysis
Workflow
The following diagram illustrates the logical workflow for the comprehensive spectroscopic

analysis of a chemical compound like trans-anethole.
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Caption: Workflow for Spectroscopic Analysis of trans-Anethole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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